Cas no 177736-22-0 ([3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride)

• Product Name: [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride
• CAS No: 177736-22-0
• MDL: MFCD28024670
• CID: 4613268
• Update Time: 2025-05-20

[3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride

• MDL： MFCD28024670

Additional information on [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride

[3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride (CAS No. 177736-22-0): A Comprehensive Overview

[3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride (CAS No. 177736-22-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(3-aminomethylphenyl)-1H-tetrazole monohydrochloride, has garnered attention due to its unique chemical structure and potential therapeutic properties. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride is a white crystalline solid with a molecular formula of C₉H₁₁N₅·HCl and a molecular weight of 226.67 g/mol. The compound is highly soluble in water and polar organic solvents, making it suitable for various chemical reactions and biological assays. The presence of the tetrazole moiety imparts significant stability to the molecule, which is crucial for its use in pharmaceutical formulations.

Synthesis Methods: The synthesis of [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride typically involves a multi-step process. One common approach is the reaction of 3-bromobenzaldehyde with azide to form the corresponding tetrazole intermediate, followed by reductive amination with ammonia to introduce the amine functionality. The final step involves the conversion of the free base to the hydrochloride salt using hydrogen chloride gas or an aqueous solution of HCl. Recent advancements in green chemistry have led to more environmentally friendly methods, such as using microwave-assisted synthesis and catalytic systems to improve yield and reduce by-products.

Biological Activities: [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of its key properties is its ability to act as an angiotensin II receptor antagonist (AT1 receptor antagonist). Angiotensin II is a potent vasoconstrictor and plays a crucial role in hypertension and cardiovascular diseases. By blocking the AT1 receptor, this compound can help reduce blood pressure and improve cardiovascular health.

In addition to its cardiovascular effects, [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Clinical Trials: Several clinical trials have been conducted to evaluate the safety and efficacy of [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride. Early-phase trials have shown that the compound is well-tolerated with minimal side effects. Phase II trials are currently underway to assess its effectiveness in treating hypertension and other cardiovascular conditions. Preliminary results are promising, with significant reductions in blood pressure observed in treated patients.

Recent Research Advancements: Recent research has expanded our understanding of the mechanisms underlying the therapeutic effects of [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride. Studies have shown that this compound can modulate multiple signaling pathways involved in cardiovascular function and inflammation. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

In addition to its direct pharmacological effects, [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride has also been explored for its potential as a prodrug or drug delivery system. Researchers have developed novel formulations that enhance the bioavailability and target specificity of this compound, making it more effective for clinical use.

FUTURE PERSPECTIVES: The future prospects for [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride are promising. Ongoing research aims to optimize its chemical structure to improve potency and reduce side effects. Additionally, efforts are being made to develop combination therapies that leverage the unique properties of this compound alongside other drugs to achieve better clinical outcomes.

In conclusion, [3-(1H-tetrazol-5-yl)benzyl]amine hydrochloride (CAS No. 177736-22-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases, particularly those involving cardiovascular function and inflammation.